![molecular formula C16H14N2O6 B4894805 4-(2-methoxy-4-nitrophenyl)-1-methyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione](/img/structure/B4894805.png)
4-(2-methoxy-4-nitrophenyl)-1-methyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione
Overview
Description
4-(2-methoxy-4-nitrophenyl)-1-methyl-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione is a useful research compound. Its molecular formula is C16H14N2O6 and its molecular weight is 330.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.08518617 g/mol and the complexity rating of the compound is 643. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Activity Studies
A variety of derivatives of 4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione have been synthesized and tested for various pharmacological activities. Studies have included the synthesis of urea and thiourea derivatives, showing potential pharmacological activity on the central nervous system (CNS) of animals and exhibiting cytotoxicity and anti-HIV-1 activity in MT-4 cells. Moreover, these derivatives have been tested against Gram-positive and Gram-negative bacteria and fungi of the Candida species (Struga et al., 2007).
Spectroscopic and Quantum Chemical Studies
Research has been conducted on the molecular structure, vibrational frequencies, and other properties of similar compounds using spectroscopic methods and quantum chemical calculations. This includes investigations on the stability of the molecule, charge transfer, and hyper-conjugative interactions. Such studies are essential for understanding the chemical behavior and potential applications of these compounds (Renjith et al., 2014).
Synthesis and Evaluation for Beta-Adrenolytics
Some derivatives have been synthesized and evaluated for their affinity at beta-adrenoceptors, indicating potential applications in the development of beta-adrenolytics. This highlights the compound's relevance in pharmacological research, especially in the context of cardiovascular and respiratory diseases (Kossakowski & Wojciechowska, 2006).
Antimicrobial and Antiviral Evaluation
Additional studies have explored the antimicrobial and antiviral potential of these derivatives. This includes evaluating their efficacy against a range of microorganisms and viruses, contributing to the search for new therapeutic agents in the treatment of infectious diseases (Stefanska et al., 2009).
properties
IUPAC Name |
2-(2-methoxy-4-nitrophenyl)-7-methyl-4,7a-dihydro-3aH-4,7-epoxyisoindole-1,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O6/c1-16-6-5-10(24-16)12-13(16)15(20)17(14(12)19)9-4-3-8(18(21)22)7-11(9)23-2/h3-7,10,12-13H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIJPMAAJMQFPFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12C=CC(O1)C3C2C(=O)N(C3=O)C4=C(C=C(C=C4)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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